Cas no 1498234-77-7 (1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid
• CAS No: 1498234-77-7
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 5578122
• Update Time: 2025-05-23

1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(2-chlorobenzoyl)-
• 1-(2-Chlorobenzoyl)pyrrolidine-3-carboxylic Acid
• 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H12ClNO3/c13-10-4-2-1-3-9(10)11(15)14-6-5-8(7-14)12(16)17/h1-4,8H,5-7H2,(H,16,17)
• InChI Key： MUGKKBMPCNACMN-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC=C2Cl)CCC(C(O)=O)C1

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• Boiling Point: 469.4±40.0 °C(Predicted)
• pka: 4.28±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid (CAS No. 1498234-77-7)

1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1498234-77-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of a chlorobenzoyl moiety in its structure introduces unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in therapeutic contexts.

The molecular structure of 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring substituted at the 1-position with a 2-chlorobenzoyl group and at the 3-position with a carboxylic acid moiety. This arrangement confers specific electronic and steric properties that can influence its interactions with biological targets. The chlorobenzoyl group, in particular, is known for its ability to participate in various chemical reactions, including condensation, nucleophilic substitution, and coordination with metal ions, which are pivotal in medicinal chemistry.

In recent years, the interest in pyrrolidine derivatives has surged due to their role as scaffolds in the design of novel bioactive molecules. Studies have demonstrated that modifications at the pyrrolidine core can lead to compounds with enhanced pharmacological properties. For instance, derivatives of pyrrolidine have been explored for their potential as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents. The compound 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid represents an intriguing starting point for such explorations, given its structural features.

One of the most compelling aspects of 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid is its versatility as a building block in synthetic chemistry. The carboxylic acid group at the 3-position allows for further functionalization via esterification, amidation, or coupling reactions, enabling the creation of a wide array of derivatives. These derivatives can then be screened for biological activity across different therapeutic areas. Similarly, the chlorobenzoyl moiety can undergo transformations such as reduction or nucleophilic aromatic substitution, providing additional pathways for structural diversification.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure and electronic properties of molecules like 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid. Molecular modeling studies have suggested that this compound may exhibit favorable binding affinities with certain protein targets, making it a promising candidate for drug discovery. These studies often involve virtual screening of large libraries of compounds to identify potential hits that can be further optimized through experimental synthesis and biological testing.

The synthesis of 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid itself is an interesting challenge that has been addressed by several research groups. Common synthetic routes involve the condensation of appropriately substituted pyrroles with chlorinated benzoylacetic acids or their derivatives under controlled conditions. These reactions often require careful optimization to ensure high yields and purity. The use of advanced catalytic systems has also improved the efficiency of these synthetic processes, reducing the environmental impact and cost associated with traditional methods.

Beyond its synthetic utility, 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid has been investigated for its potential biological effects. Preliminary studies have shown that certain derivatives of this compound may exhibit inhibitory activity against specific enzymes or receptors involved in disease pathways. For example, modifications at the pyrrolidine ring have been found to modulate the activity of cytochrome P450 enzymes, which are crucial in drug metabolism. Such findings underscore the importance of exploring this compound further for its pharmacological potential.

The role of 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid in drug development is further supported by its compatibility with modern synthetic methodologies. Techniques such as flow chemistry and continuous manufacturing are being increasingly adopted in pharmaceutical research to improve scalability and reproducibility. These approaches allow for the efficient production of complex molecules like 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid, facilitating their transition from laboratory-scale synthesis to industrial applications.

In conclusion, 1-(2-chlorobenzoyl)pyrrolidine-3-carboxylic acid (CAS No. 1498234-77-7) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its biological profile suggests therapeutic applications across various disease areas. As research continues to uncover new synthetic strategies and pharmacological targets, compounds like this will play an increasingly important role in the development of next-generation therapeutics.